Cas no 246510-67-8 (benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 246510-67-8
• MF: C₁₈H₂₆N₂O₅
• MW: 350.4094
• MDL: MFCD19442793
• CID: 4642257
• PubChem ID: 12115013
• Update Time: 2025-05-20

benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine
• UVYCLXXPQAPHKR-HUUCEWRRSA-N
• (3S,4S)-3-tert-Butoxycarbonylamino-4-hydroxymethyl-pyrrolidine-1-carboxylic acid benzyl ester
• (3S,4S)-1-Benzyloxycarbonyl-3-(tert-butoxycarbonyl)amino-4-hydroxymethylpyrrolidine
• Benzyl(3S,4S)-3-[(tert-butoxycarbonyl)amino]-4-(hydroxymethyl)-1-pyrrolidinecarboxylate
• Benzyl (3S,4S)-3-[(tert-butoxycarbonyl)amino]-4-(hydroxymethyl)p
• benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• cis-Benzyl 3-((tert-butoxycarbonyl)amino)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• cis-Benzyl3-((tert-butoxycarbonyl)amino)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• rel-(3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine
• AC6022
• DTXSID60477810
• MFCD19442793
• benzyl (3R,4R)-3-[(tert-butoxycarbonyl)amino]-4-(hydroxymethyl)-1-pyrrolidinecarboxylate
• AS-32607
• SCHEMBL653990
• BENZYL (3R,4R)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• 246510-67-8
• benzyl (3R,4R)-3-((tert-butoxycarbonyl)amino)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• 370881-64-4
• benzyl (3R,4R)-3-(hydroxymethyl)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1-carboxylate
• (3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine
• Benzyl(3R,4R)-3-[(tert-butoxycarbonyl)amino]-4-(hydroxymethyl)-1-pyrrolidinecarboxylate
• UVYCLXXPQAPHKR-GJZGRUSLSA-N
• AKOS015902499

• MDL： MFCD19442793
• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-16(22)19-15-10-20(9-14(15)11-21)17(23)24-12-13-7-5-4-6-8-13/h4-8,14-15,21H,9-12H2,1-3H3,(H,19,22)/t14-,15-/m1/s1
• InChI Key： UVYCLXXPQAPHKR-HUUCEWRRSA-N
• SMILES： O([H])C([H])([H])[C@@]1([H])C([H])([H])N(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])[C@@]1([H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 350.18417193g/mol
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• XLogP3: 2.3

Additional information on benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl cis-3-{[(tert-Butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 246510-67-8)

Benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 246510-67-8) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are pivotal intermediates in the development of bioactive molecules, including protease inhibitors and peptidomimetics. Its unique structural features, such as the tert-butoxycarbonyl (Boc) protecting group and the hydroxymethyl moiety, make it a versatile building block in medicinal chemistry.

The growing interest in Benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate is driven by its applications in drug discovery and peptide synthesis. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "hydroxymethyl pyrrolidine carboxylate synthesis" to explore its potential in designing novel therapeutics. The compound's CAS No. 246510-67-8 is often referenced in patent literature and academic journals, highlighting its significance in the development of enzyme inhibitors and small-molecule drugs.

One of the key advantages of this compound is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The Boc group provides excellent protection for the amino functionality, while the benzyl ester can be selectively deprotected under mild conditions. This flexibility aligns with the current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methodologies to reduce waste and improve efficiency.

In the context of AI-driven drug design, Benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate has garnered attention for its role in computational modeling and virtual screening. The compound's 3D structure is often used to validate molecular docking algorithms, addressing common search queries like "pyrrolidine scaffolds in drug design" or "Boc-protected amino acids in peptide synthesis". Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in high-throughput screening platforms.

From a commercial perspective, the demand for CAS No. 246510-67-8 is steadily increasing due to its relevance in bioconjugation and prodrug development. The hydroxymethyl group offers a convenient handle for further functionalization, enabling the creation of targeted drug delivery systems. This aligns with the rising focus on personalized medicine and biologics, where precise molecular modifications are critical for efficacy and safety.

Quality control and analytical characterization of Benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These aspects are frequently searched under terms like "analytical methods for Boc-protected compounds" or "pyrrolidine derivative characterization", reflecting the compound's technical complexity.

In summary, Benzyl cis-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 246510-67-8) is a cornerstone in modern synthetic chemistry and pharmaceutical research. Its multifaceted applications, from peptide engineering to computational drug discovery, underscore its importance in advancing scientific innovation. As the industry continues to prioritize precision medicine and sustainable synthesis, this compound will remain a critical tool for researchers worldwide.